4H-thieno[3,2-b]pyrrole-2-carboxylic acid

• IUPAC Name: 4H-thieno[3,2-b]pyrrole-2-carboxylic acid
• InChI: InChI=1S/C7H5NO2S/c9-7(10)6-3-4-5(11-6)1-2-8-4/h1-3,8H,(H,9,10)
• InChI Key: IULABJQOVJBYGK-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC2=C1SC(=C2)C(=O)O
• Molecular Formula: C7H5NO2S
• Molecular Weight: 167.19 g/mol
• CAS RN: 1007386-84-6

Description

4H-thieno[3,2-b]pyrrole-2-carboxylic acid is a chemical compound with the molecular weight of 167.19. This compound has found diverse applications in medicinal chemistry.

Synthesis Analysis

The synthesis of 4H-thieno[3,2-b]pyrrole-2-carboxylic acid involves several steps. The carboxy group of the compound was initially activated via conversion to imidazolides, which were reacted with hydrazine hydrate in boiling ethanol. Hydrazides thus obtained were acylated with chloro- and dichloroacetyl chlorides and methacryloyl chloride to produce building blocks containing a terminal functionality convenient for further modification.

Molecular Structure Analysis

The molecular structure of 4H-thieno[3,2-b]pyrrole-2-carboxylic acid is characterized by a thieno[3,2-b]pyrrole skeleton. The selectivity of acylation of this compound under Friedel—Crafts reaction conditions in the presence of AlCl3 depends more on the electron density distribution in the complexes than on the structure parameters.

Chemical Reactions Analysis

In chemical reactions, 4H-thieno[3,2-b]pyrrole-2-carboxylic acid exhibits interesting properties. For instance, the oxidation of one of its hydrazide derivatives with lead tetraacetate afforded diazene. Moreover, the reaction of 4-benzyl-4H-thieno[3,2-b]pyrrole-5-carbonyl chloride with ethyl 5-(hydrazinocarbonyl)pyridine-2-carboxylate gave ethyl 5-[2-(4-benzyl-4H-thieno[3,2-b]pyrrole-5-carbonyl)hydrazine-1-carbonyl]pyridine-2-carboxylate.

Physical And Chemical Properties Analysis

4H-thieno[3,2-b]pyrrole-2-carboxylic acid is a solid substance. It has a molecular weight of 167.19.

Scientific Research Applications

Antiviral Activity

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Inhibition of Alphaviruses

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Inhibition of Neurotropic Alphaviruses

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Inhibition of KDM1A and LSD1 Demethylases

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Inhibition of Hepatitis C Virus NS5B Polymerase

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Antitubercular Activity

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Mechanism of Action

Target of Action

The primary targets of 4H-thieno[3,2-b]pyrrole-2-carboxylic acid are the RNA-dependent RNA polymerase of the Hepatitis C virus and the KDM1A and LSD1 demethylases . These targets play crucial roles in viral replication and gene transcription regulation, respectively .

Mode of Action

4H-thieno[3,2-b]pyrrole-2-carboxylic acid acts as an allosteric inhibitor for the RNA-dependent RNA polymerase of the Hepatitis C virus . It also inhibits the KDM1A and LSD1 demethylases, which regulate DNA methylation . This compound’s interaction with its targets leads to the inhibition of viral replication and changes in gene transcription.

Biochemical Pathways

The affected biochemical pathway is the methylation process of histones . Histones are methylated at lysine and arginine side chains by the action of methyltransferases . The balance of N-methylation extent in histones is one of the key factors in the regulation of gene transcription . By inhibiting KDM1A and LSD1 demethylases, 4H-thieno[3,2-b]pyrrole-2-carboxylic acid affects this balance, leading to changes in gene transcription .

Result of Action

The molecular and cellular effects of 4H-thieno[3,2-b]pyrrole-2-carboxylic acid’s action include the inhibition of viral replication (in the case of Hepatitis C virus) and changes in gene transcription due to its effect on histone methylation . These effects could potentially lead to antiviral and anticancer therapeutic effects .

Future Directions

The future directions of research on 4H-thieno[3,2-b]pyrrole-2-carboxylic acid and its derivatives could involve the synthesis of new thienopyrroles containing N-substituents in the bicyclic and carboxamide moieties. These compounds could be used as starting materials for further enlargement and complication of their molecules with the goal of searching for biologically active compounds. Furthermore, given their potential antiviral activity and ability to inhibit lysine-specific demethylases, these compounds could be explored for their potential use in antiviral therapy and oncology.